Cas no 2230875-11-1 (6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole)

• Product Name: 6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole
• CAS No: 2230875-11-1
• MF: C₇HBrCl₂FNS
• MW: 300.96294093132
• CID: 6627335
• PubChem ID: 135148778
• Update Time: 2026-03-12

6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazole, 6-bromo-3,5-dichloro-7-fluoro-
• 6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole
• G74246
• SCHEMBL20296549
• 2230875-11-1

• Inchi： 1S/C7HBrCl2FNS/c8-4-3(9)1-2-6(5(4)11)12-13-7(2)10/h1H
• InChI Key： OMQIDDUKQRVVNA-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Cl)C(Br)=C2F)=C(Cl)S1

Computed Properties

• Exact Mass: 298.83742g/mol
• Monoisotopic Mass: 298.83742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.999±0.06 g/cm3(Predicted)
• Boiling Point: 342.4±37.0 °C(Predicted)
• pka: -2.35±0.50(Predicted)

Additional information on 6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole

Introduction to 6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole (CAS No. 2230875-11-1) and Its Emerging Applications in Chemical Biology

6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole, identified by the chemical formula CAS No. 2230875-11-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the benzo[c]isothiazole class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of multiple halogen substituents, specifically bromine, chlorine, and fluorine, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry and drug discovery.

The structural motif of 6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole combines the aromatic stability of the benzene ring with the electron-withdrawing effects of the isothiazole core. This combination not only imparts distinct electronic properties but also influences its interaction with biological targets. The halogen atoms introduce regions of high electrophilicity, making the compound a versatile building block for further functionalization. Such structural features have been exploited in the development of novel compounds targeting various therapeutic areas.

In recent years, there has been a surge in research focusing on benzo[c]isothiazole derivatives due to their demonstrated efficacy in modulating biological pathways. Specifically, studies have highlighted the potential of these compounds in oncology, inflammation, and neurodegenerative diseases. The halogenated 6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole has been investigated for its ability to interact with enzymes and receptors involved in disease progression. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are critical in cancer cell proliferation and survival.

One of the most compelling aspects of 6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop libraries of derivatives with tailored biological activities. The bromine substituent, in particular, serves as a convenient handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl groups. Similarly, the chlorine atoms can be displaced under specific conditions to yield further modified structures.

The fluorine atom in 6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole contributes to metabolic stability and binding affinity when incorporated into drug-like molecules. Fluorinated aromatic compounds are well-known for their enhanced bioavailability and prolonged half-life in biological systems. This feature has made them indispensable in medicinal chemistry, particularly in optimizing pharmacokinetic profiles. The combination of bromine, chlorine, and fluorine in this scaffold provides a rich palette for medicinal chemists to explore.

Advances in computational chemistry have further accelerated the discovery process involving 6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole. Molecular modeling techniques have been employed to predict binding interactions between this compound and target proteins. These studies have provided insights into how modifications at specific positions can enhance potency or selectivity. For example, computational analysis has suggested that subtle changes around the isothiazole core can significantly alter binding affinities without compromising overall structure.

The synthesis of 6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole itself presents an interesting challenge due to the need for precise functionalization at multiple sites. Modern synthetic methodologies have enabled more efficient routes to this compound compared to earlier approaches. Transition-metal-catalyzed reactions have played a crucial role in achieving regioselectivity during bromination and chlorination steps. Additionally, flow chemistry has been explored as a means to improve scalability and reproducibility in its preparation.

Recent publications have highlighted novel applications of 6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole beyond traditional drug discovery contexts. For instance, researchers have investigated its use as a ligand in material science applications where it contributes to tuning electronic properties of organic semiconductors. The halogenated aromatic system offers unique electronic characteristics that can be exploited in designing advanced materials for optoelectronic devices.

The future prospects for 6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole are promising given its versatility as a synthetic intermediate and its potential biological activities. Ongoing research aims to expand its utility by exploring new synthetic pathways and uncovering novel biological functions. Collaborative efforts between synthetic chemists and biologists are expected to yield innovative derivatives with therapeutic value.

In conclusion,6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole (CAS No. 2230875-11-1) represents a fascinating compound at the intersection of chemical biology and medicinal chemistry. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases while also serving as a model system for studying halogenated heterocycles. As research continues to uncover new applications for this compound,6-Bromo-3,5-dichloro-7-fluorobenzo[c]isothiazole is poised to remain a cornerstone in both academic research and industrial development.